2-Phenyl-4-[1,2,4]triazol-1-yl-chroman-7-ol

• Molecular Formula: C17H15N3O2
• Molecular Weight: 293.32 g/mol
• IUPAC Name: 2-phenyl-4-(1,2,4-triazol-1-yl)-3,4-dihydro-2H-chromen-7-ol
• InChI: InChI=1S/C17H15N3O2/c21-13-6-7-14-15(20-11-18-10-19-20)9-16(22-17(14)8-13)12-4-2-1-3-5-12/h1-8,10-11,15-16,21H,9H2
• InChI Key: FDEHVWXURCBTAP-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C(C=C(C=C2)O)OC1C3=CC=CC=C3)N4C=NC=N4

Description

2-Phenyl-4-[1,2,4]triazol-1-yl-chroman-7-ol is a compound that belongs to the class of triazole derivatives. Triazoles are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties . The presence of the triazole ring in the structure of this compound contributes to its potential as a pharmacologically active compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Phenyl-4-[1,2,4]triazol-1-yl-chroman-7-ol typically involves the reaction of a chroman derivative with a triazole precursor. One common method is the cyclization of a phenyl-substituted chroman with a triazole derivative under acidic or basic conditions . The reaction conditions often include the use of solvents like dimethyl sulfoxide (DMSO) or ethanol, and catalysts such as p-toluenesulfonic acid or sodium hydroxide .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The process may also include purification steps such as recrystallization or chromatography to obtain the desired purity .

Chemical Reactions Analysis

Types of Reactions

2-Phenyl-4-[1,2,4]triazol-1-yl-chroman-7-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, such as dihydro derivatives.

Substitution: The triazole ring can participate in nucleophilic or electrophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and nucleophiles (e.g., amines, thiols) are commonly employed.

Major Products Formed

The major products formed from these reactions include oxidized quinones, reduced dihydro derivatives, and various substituted triazole derivatives .

Scientific Research Applications

2-Phenyl-4-[1,2,4]triazol-1-yl-chroman-7-ol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial and antifungal agent.

Medicine: Explored for its anticancer properties and potential use in drug development.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-Phenyl-4-[1,2,4]triazol-1-yl-chroman-7-ol involves its interaction with specific molecular targets. The triazole ring can form hydrogen bonds with various enzymes and receptors, leading to inhibition or activation of specific pathways . For example, in antimicrobial applications, the compound may inhibit the synthesis of essential bacterial cell wall components .

Comparison with Similar Compounds

Similar Compounds

4′-(1H-1,2,4-triazol-1-yl)phenol: Another triazole derivative with similar antimicrobial properties.

2-[2-Fluoro-4-(1H-1,2,4-triazol-1-yl)phenyl]-1,3-bis(1H-1,2,4-triazol-1-yl)propan-2-ol: Known for its antifungal activity.

(±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenyl-1-ethanol: Exhibits anticancer properties.

Uniqueness

2-Phenyl-4-[1,2,4]triazol-1-yl-chroman-7-ol is unique due to its specific chroman structure combined with the triazole ring, which may confer distinct biological activities and chemical reactivity compared to other triazole derivatives .